Cas no 80235-03-6 (1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-)

• Product name: 1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
• CAS No: 80235-03-6
• MF: C₂₂H₃₆N₂
• MW: 328.53464
• CID: 706027
• PubChem ID: 57294080

1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
• 1-N,4-N-bis(1-cyclohexylethyl)benzene-1,4-diamine
• SCHEMBL3343884
• 80235-03-6
• DTXSID70720768
• N~1~,N~4~-Bis(1-cyclohexylethyl)benzene-1,4-diamine

• Inchi： InChI=1S/C22H36N2/c1-17(19-9-5-3-6-10-19)23-21-13-15-22(16-14-21)24-18(2)20-11-7-4-8-12-20/h13-20,23-24H,3-12H2,1-2H3
• InChI Key： YKINMFKQDBDYDP-UHFFFAOYSA-N
• SMILES： CC(C1CCCCC1)NC2=CC=C(C=C2)NC(C)C3CCCCC3

Computed Properties

• Exact Mass: 328.287849157g/mol
• Monoisotopic Mass: 328.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 24.1Ų